Cas no 30148-17-5 ((1-Methyl-1H-imidazol-2-yl)(phenyl)methanone)

• Product Name: (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone
• CAS No: 30148-17-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD07364099
• CID: 840895
• PubChem ID: 12325240
• Update Time: 2025-04-19

(1-Methyl-1H-imidazol-2-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone
• Methanone, (1-methyl-1H-imidazol-2-yl)phenyl-
• (1-methylimidazol-2-yl)-phenylmethanone
• 1-methylimidazol-2-yl phenyl ketone
• 2-benzoyl-1-methyl-1H-imidazole
• 2-BENZOYL-1-METHYLIMIDAZOLE
• 2-benzoyl-N-methylimidazole
• (1-Methyl-1H-imidazol-2-yl)phenylmethanone
• (1-Methyl-1H-imidazol-2-yl)phenyl-methanone
• JPCBFNIZUIYWIP-UHFFFAOYSA-N
• 30148-17-5
• (1-METHYL-1H-IMIDAZOL-2-YL)-PHENYL-METHANONE
• SCHEMBL1045991
• STK693516
• AS-66289
• CS-0313026
• L10037
• DTXSID90489385
• DB-032389
• AKOS000271260

• MDL： MFCD07364099
• Inchi： 1S/C11H10N2O/c1-13-8-7-12-11(13)10(14)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： JPCBFNIZUIYWIP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=NC=CN1C

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 353.254°C at 760 mmHg
• Flash Point: 167.442°C
• Refractive Index: 1.594
• PSA: 34.89000
• LogP: 1.65110